Cas no 312607-36-6 ((2Z)-N-acetyl-6,8-dichloro-2-(4-fluorophenyl)imino-2H-chromene-3-carboxamide)

• Product Name: (2Z)-N-acetyl-6,8-dichloro-2-(4-fluorophenyl)imino-2H-chromene-3-carboxamide
• CAS No: 312607-36-6
• MF: C₁₈H₁₁Cl₂FN₂O₃
• MW: 393.195945978165
• CID: 5975774
• PubChem ID: 3487820
• Update Time: 2025-06-26

(2Z)-N-acetyl-6,8-dichloro-2-(4-fluorophenyl)imino-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-N-acetyl-6,8-dichloro-2-(4-fluorophenyl)imino-2H-chromene-3-carboxamide
• HMS588F07
• SR-01000399835-1
• ChemDiv1_000469
• Oprea1_292261
• 312607-36-6
• F0150-0069
• (2Z)-N-acetyl-6,8-dichloro-2-[(4-fluorophenyl)imino]-2H-chromene-3-carboxamide
• AKOS001572466
• SR-01000399835

• Inchi： 1S/C18H11Cl2FN2O3/c1-9(24)22-17(25)14-7-10-6-11(19)8-15(20)16(10)26-18(14)23-13-4-2-12(21)3-5-13/h2-8H,1H3,(H,22,24,25)/b23-18-
• InChI Key： BCPWNZOMRXNGPY-NKFKGCMQSA-N
• SMILES： ClC1=CC(=CC2C=C(C(NC(C)=O)=O)/C(=N/C3C=CC(=CC=3)F)/OC=21)Cl

Computed Properties

• Exact Mass: 392.0130758g/mol
• Monoisotopic Mass: 392.0130758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 67.8Ų

Additional information on (2Z)-N-acetyl-6,8-dichloro-2-(4-fluorophenyl)imino-2H-chromene-3-carboxamide

(2Z)-N-Acetyl-6,8-Dichloro-2-(4-Fluorophenyl)Imino-2H-Chromene-3-Carboxamide: A Comprehensive Overview

The compound (2Z)-N-Acetyl-6,8-Dichloro-2-(4-Fluorophenyl)Imino-2H-Chromene-3-Carboxamide (CAS No. 312607-36-6) is a highly specialized organic molecule with a complex structure and diverse potential applications. This compound belongs to the class of chromenes, which are aromatic heterocyclic compounds with a benzopyran framework. The presence of multiple functional groups, including acetyl, dichloro, and imino groups, makes this molecule unique and versatile in various chemical and biological contexts.

Recent studies have highlighted the significance of chromene derivatives in the field of medicinal chemistry. The (4-fluorophenyl)imino group in this compound is particularly interesting due to its potential role in modulating biological activities. Fluorine substitution is known to enhance lipophilicity and bioavailability, making this compound a promising candidate for drug development. Researchers have explored its potential as an anti-inflammatory agent, where the dichloro substituents contribute to its stability and selectivity.

The synthesis of (2Z)-N-Acetyl-6,8-Dichloro-2-(4-Fluorophenyl)Imino-2H-Chromene-3-Carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the chromene skeleton through cyclization reactions and subsequent functionalization to introduce the desired substituents. The use of palladium-catalyzed cross-coupling reactions has been reported to improve the efficiency of this synthesis pathway.

In terms of pharmacological applications, this compound has shown remarkable activity in vitro against various enzyme targets. For instance, studies have demonstrated its ability to inhibit histone deacetylases (HDACs), which are implicated in several pathological conditions, including cancer and neurodegenerative diseases. The acetyl group plays a crucial role in modulating the interaction between the compound and its target enzymes.

Moreover, the dichloro substituents in this molecule contribute to its photostability, making it a potential candidate for use in light-sensitive applications such as photodynamic therapy. Recent advancements in nanotechnology have enabled the incorporation of this compound into nanoparticles for targeted drug delivery systems.

The structural complexity of (2Z)-N-Acetyl-6,8-Dichloro-2-(4-fluorophenyl)imino-2H-chromene-3-carboxamide also makes it an attractive molecule for materials science applications. Its ability to form self-assembled monolayers has been explored for use in surface modification and sensor development.

In conclusion, (2Z)-N-Acetyl-6,8-Dichloro-2-(4-fluorophenyl)imino-2H-chromene-3-carboxamide (CAS No. 312607-36-6) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and functional groups make it a valuable tool for researchers in medicinal chemistry, materials science, and beyond. As ongoing research continues to uncover new applications and mechanisms of action for this compound, its importance in both academic and industrial settings is expected to grow further.